Cas no 847405-38-3 (3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 847405-38-3
• MF: C₁₉H₁₇FN₂O₄
• MW: 356.347688436508
• CID: 6024988
• PubChem ID: 6620109
• Update Time: 2025-07-20

3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2-ethoxyacetyl)amino]-N-(2-fluorophenyl)-
• IDI1_006074
• SR-01000008268
• ChemDiv2_007359
• HMS1389O11
• 847405-38-3
• SR-01000008268-1
• F0666-0519
• 3-[(2-ethoxyacetyl)amino]-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• AKOS001844486

• Inchi： 1S/C19H17FN2O4/c1-2-25-11-16(23)22-17-12-7-3-6-10-15(12)26-18(17)19(24)21-14-9-5-4-8-13(14)20/h3-10H,2,11H2,1H3,(H,21,24)(H,22,23)
• InChI Key： IQWBKUZJZIAKDO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COCC)=O)=C1C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 356.11723519g/mol
• Monoisotopic Mass: 356.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 477.6±45.0 °C(Predicted)
• pka: 11.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 847405-38-3)

3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 847405-38-3, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of functional groups such as the ethoxyacetamido and fluorophenyl moieties, along with the benzofuran core, suggests a rich chemical space for exploration, particularly in the context of drug discovery and development.

The benzofuran scaffold is a well-documented motif in medicinal chemistry, known for its versatility and ability to interact with biological targets in diverse ways. The incorporation of a fluorophenyl group introduces a layer of electronic and steric modulation, which can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule. This structural arrangement has been strategically designed to optimize binding affinity and selectivity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in molecules that incorporate fluorine atoms due to their ability to enhance metabolic stability, improve bioavailability, and modulate receptor interactions. The fluorophenyl substituent in 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide is particularly noteworthy, as it aligns with these trends in drug design. The fluorine atom can participate in weak interactions such as π-stacking or halogen bonding, which can be critical for achieving high affinity binding to biological targets.

The ethoxyacetamido group adds another dimension of complexity to the molecule, providing a polar moiety that can engage with biological systems through hydrogen bonding or other polar interactions. This functional group is often found in bioactive molecules due to its ability to enhance solubility and improve cell membrane permeability, which are crucial factors for drug efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide with high precision. These tools have been instrumental in guiding synthetic efforts and optimizing lead compounds for therapeutic applications. The combination of experimental validation and computational analysis provides a robust framework for understanding the biological relevance of this compound.

The synthesis of 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the benzofuran core typically begins with condensation reactions or cyclization processes, followed by functional group modifications to introduce the ethoxyacetamido and fluorophenyl substituents. Each step must be meticulously controlled to avoid unwanted side reactions and to maintain the integrity of the desired structure.

One of the key challenges in working with such complex molecules is ensuring regioselectivity during synthesis. The presence of multiple reactive sites necessitates precise control over reaction conditions to achieve the desired product without generating significant amounts of byproducts. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions or asymmetric synthesis techniques, have greatly improved the efficiency and selectivity of these processes.

The potential biological activity of 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide has not yet been fully elucidated, but its structural features suggest several possible applications. The combination of a bioisosteric benzofuran core with fluorinated aromatic rings makes it an attractive candidate for further exploration in areas such as anti-inflammatory, anticancer, or antimicrobial therapies. Preclinical studies are ongoing to evaluate its efficacy and safety profile in vitro and in vivo.

In conclusion, 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 847405-38-3) represents a promising lead compound with significant potential for therapeutic development. Its unique structural features, including the benzofuran, ethoxyacetamido, and fluorophenyl moieties, make it an intriguing candidate for further investigation. As research continues to uncover new applications for this class of molecules, compounds like this one are likely to play an increasingly important role in modern drug discovery efforts.